Cas no 849035-79-6 (1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene)

• Product Name: 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene
• CAS No: 849035-79-6
• MF: C₈H₇Cl₂NO₄S
• MW: 284.116479158401
• CID: 716637
• PubChem ID: 2761077
• Update Time: 2025-10-17

1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dichloro-4-methyl-5-(methylsulfonyl)-3-nitro-
• 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene
• 1,2-DICHLORO-4-METHYL-5-(METHYLSULPHONYL)-3-NITROBENZENE
• 1,2-dichloro-4-methyl-5-methylsulfonyl-3-nitrobenzene
• 1,2-Dichloro-4-methyl-5-(methylsulphonyl)-3-nitrobenzene, 3,4-Dichloro-6-(methylsulphonyl)-2-nitrotoluene
• 4,5-Dichloro-2-methyl-3-nitrophenyl methyl sulphone
• Benzene, 1,2-dichloro-4-methyl-5-(methylsulfonyl)-3-nitro-
• AKOS015850482
• MFCD04037949
• PS-6009
• DB-300957
• 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitro benzene
• 1,2-Dichloro-5-(methanesulfonyl)-4-methyl-3-nitrobenzene
• 849035-79-6
• ZIB03579
• DTXSID00375528
• 1,2-dichloro-5-methanesulfonyl-4-methyl-3-nitrobenzene
• CS-0319358

• MDL： MFCD04037949
• Inchi： 1S/C8H7Cl2NO4S/c1-4-6(16(2,14)15)3-5(9)7(10)8(4)11(12)13/h3H,1-2H3
• InChI Key： PNBUHMQSSOVURL-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(S(C)(=O)=O)=C(C)C([N+]([O-])=O)=C1Cl

Computed Properties

• Exact Mass: 282.94700
• Monoisotopic Mass: 282.9472843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.34000
• LogP: 4.21750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene

Introduction to 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene (CAS No. 849035-79-6)

1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene, with the CAS number 849035-79-6, is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro, methyl, methylsulfonyl, and nitro functional groups. These features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene is C₁₀H₉Cl₂NO₄S, and its molecular weight is approximately 288.19 g/mol. The compound's structure consists of a benzene ring substituted with two chlorine atoms at the 1 and 2 positions, a methyl group at the 4 position, a methylsulfonyl group at the 5 position, and a nitro group at the 3 position. This intricate arrangement of functional groups imparts specific reactivity and stability characteristics to the molecule.

In recent years, 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene has been studied for its potential use in the synthesis of pharmaceutical intermediates. The presence of multiple reactive functional groups makes it a valuable starting material for the development of new drugs. For instance, the nitro group can be reduced to an amino group, which can then be further modified to create a wide range of bioactive compounds. Similarly, the dichloro and methylsulfonyl groups offer opportunities for selective substitution reactions that can lead to the synthesis of complex molecules with therapeutic potential.

The physical properties of 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and acetone. These solubility properties make it suitable for various chemical reactions and purification processes.

In terms of safety and handling, while detailed information on the toxicity and environmental impact of 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene is limited, it is generally recommended to handle this compound with care due to its reactive functional groups. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation should be ensured when working with this compound to minimize exposure.

The latest research on 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene has focused on its potential applications in drug discovery and development. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of novel antifungal agents. The researchers demonstrated that by modifying the nitro group to an amino group and introducing additional functional groups, they were able to develop compounds with enhanced antifungal activity against various fungal pathogens.

Another area of interest is the use of 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene in the development of anticancer drugs. A recent study published in Cancer Research explored the potential of this compound as a precursor for synthesizing small molecules that target specific cancer pathways. The researchers found that derivatives of this compound exhibited selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

The versatility of 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its use in the synthesis of advanced materials such as polymers and coatings. The presence of multiple functional groups allows for tailored modifications that can enhance the mechanical properties and chemical resistance of these materials.

In conclusion, 1,2-Dichloro-4-methyl-5-(methylsulfonyl)-3-nitrobenzene (CAS No. 849035-79-6) is a versatile compound with significant potential in various scientific and industrial fields. Its unique molecular structure and reactive functional groups make it an attractive starting material for the synthesis of pharmaceutical intermediates, antifungal agents, anticancer drugs, and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry and pharmaceutical science.